Cas no 1422496-54-5 (tert-butyl N-2-(1-aminocyclopropyl)ethylcarbamate)

• Product Name: tert-butyl N-2-(1-aminocyclopropyl)ethylcarbamate
• CAS No: 1422496-54-5
• MF: C₁₀H₂₀N₂O₂
• MW: 200.278002738953
• CID: 5785547
• PubChem ID: 71262161
• Update Time: 2023-12-26

tert-butyl N-2-(1-aminocyclopropyl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(1-aminocyclopropyl)ethyl]carbamate
• SCHEMBL14704752
• 1422496-54-5
• EN300-1881100
• Carbamic acid, N-[2-(1-aminocyclopropyl)ethyl]-, 1,1-dimethylethyl ester
• tert-butyl N-2-(1-aminocyclopropyl)ethylcarbamate

• Inchi： 1S/C10H20N2O2/c1-9(2,3)14-8(13)12-7-6-10(11)4-5-10/h4-7,11H2,1-3H3,(H,12,13)
• InChI Key： VUPZXQWKFCXCCM-UHFFFAOYSA-N
• SMILES： O(C(NCCC1(CC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 200.152477885g/mol
• Monoisotopic Mass: 200.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 64.4Ų

Experimental Properties

• Density: 1.044±0.06 g/cm3(Predicted)
• Boiling Point: 295.8±13.0 °C(Predicted)
• pka: 12.91±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives